5-((3-Fluorophenyl)ethynyl)picolinic acid

• Molecular Formula: C14H8FNO2
• Molecular Weight: 241.22 g/mol
• IUPAC Name: 5-[2-(3-fluorophenyl)ethynyl]pyridine-2-carboxylic acid
• InChI: InChI=1S/C14H8FNO2/c15-12-3-1-2-10(8-12)4-5-11-6-7-13(14(17)18)16-9-11/h1-3,6-9H,(H,17,18)
• InChI Key: RWBNWQJYOHIZQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C#CC2=CN=C(C=C2)C(=O)O

Description

5-((3-Fluorophenyl)ethynyl)picolinic acid is a useful research compound. Its molecular formula is C14H8FNO2 and its molecular weight is 241.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(1.9 g, 7.44 mmol) 5-(3-Fluoro-phenylethynyl)-pyridine-2-carboxylic acid methyl ester (Example 1, step 1) was dissolved in THF (30 ml) and water (30 ml) and LiOH (357 mg, 24.9 mmol, 2 equiv.) was added at room temperature. The mixture was stirred for 16 hours at room temperature. The reaction mixture was acidified with 4N HCl to pH 2.5 and THF was evaporated to form a yellow suspension. The suspension was cooled to 0-5° C. and filtered. The crystals were washed with cold water and evaporated to dryness. The desired 5-(3-fluoro-phenylethynyl)-pyridine-2-carboxylic acid (1.71 g, 95% yield) was obtained as a light yellow solid, MS: m/e=239.9 (M+H+).